Cas no 1170125-68-4 (1-2-(Difluoromethoxy)benzoylpiperazine Hydrochloride)

• Product Name: 1-2-(Difluoromethoxy)benzoylpiperazine Hydrochloride
• CAS No: 1170125-68-4
• MF: C₁₂H₁₅ClF₂N₂O₂
• MW: 292.709509134293
• MDL: MFCD09802294
• CID: 4574592
• Update Time: 2025-05-24

1-2-(Difluoromethoxy)benzoylpiperazine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[2-(DIFLUOROMETHOXY)BENZOYL]PIPERAZINE HYDROCHLORIDE
• 1-2-(Difluoromethoxy)benzoylpiperazine Hydrochloride

• MDL： MFCD09802294
• Inchi： 1S/C12H14F2N2O2.ClH/c13-12(14)18-10-4-2-1-3-9(10)11(17)16-7-5-15-6-8-16;/h1-4,12,15H,5-8H2;1H
• InChI Key： JNORFJDUFHGTHD-UHFFFAOYSA-N
• SMILES： N1(C(=O)C2=CC=CC=C2OC(F)F)CCNCC1.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 1-2-(Difluoromethoxy)benzoylpiperazine Hydrochloride

Introduction to 1-2-(Difluoromethoxy)benzoylpiperazine Hydrochloride (CAS No. 1170125-68-4)

1-2-(Difluoromethoxy)benzoylpiperazine Hydrochloride, identified by the CAS number 1170125-68-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of benzoylpiperazine derivatives, a structural motif known for its broad spectrum of biological activities. The presence of a difluoromethoxy substituent in its molecular structure imparts unique electronic and steric properties, making it a promising candidate for further investigation in drug discovery.

The chemical structure of 1-2-(Difluoromethoxy)benzoylpiperazine Hydrochloride consists of a benzoyl group attached to a piperazine ring, with a difluoromethoxy group positioned at the 1 and 2 positions of the benzene ring. This arrangement not only enhances the compound's solubility and bioavailability but also influences its interactions with biological targets. The hydrochloride salt form of this compound improves its stability and crystallinity, making it more suitable for formulation into pharmaceutical products.

In recent years, there has been a growing interest in exploring the potential therapeutic applications of benzoylpiperazine derivatives. These compounds have shown promise in various preclinical studies as modulators of central nervous system (CNS) pathways, particularly in the treatment of neurological disorders such as depression, anxiety, and cognitive impairments. The difluoromethoxy moiety is particularly noteworthy, as it has been demonstrated to enhance binding affinity and selectivity towards certain neurotransmitter receptors.

Recent research has highlighted the role of 1-2-(Difluoromethoxy)benzoylpiperazine Hydrochloride in modulating serotonin receptor activity. Serotonin, often referred to as the "feel-good" neurotransmitter, plays a crucial role in regulating mood, sleep, and appetite. By targeting specific serotonin receptors, such as 5-HT1A and 5-HT2A, this compound may offer therapeutic benefits in conditions characterized by serotonin dysregulation. Studies have indicated that the difluoromethoxy group enhances the compound's interaction with these receptors, potentially leading to improved efficacy compared to structurally related analogs.

Additionally, the pharmacokinetic properties of 1-2-(Difluoromethoxy)benzoylpiperazine Hydrochloride have been extensively evaluated. The hydrochloride salt form exhibits good oral bioavailability and a favorable half-life, suggesting its potential for once-daily dosing regimens. This aspect is particularly important in chronic therapeutic settings where patient compliance is crucial. Furthermore, preliminary toxicology studies have shown that this compound demonstrates a low propensity for off-target effects, indicating a favorable safety profile.

The synthesis of 1-2-(Difluoromethoxy)benzoylpiperazine Hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include the introduction of the difluoromethoxy group onto the benzene ring followed by coupling with piperazine to form the benzoylpiperazine core. The final step involves conversion to the hydrochloride salt to enhance stability and solubility. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve optimal results.

The significance of 1-2-(Difluoromethoxy)benzoylpiperazine Hydrochloride extends beyond its potential therapeutic applications. It serves as a valuable scaffold for medicinal chemists to develop novel derivatives with enhanced pharmacological properties. By modifying various functional groups within its structure, researchers can fine-tune its activity towards specific biological targets while maintaining favorable pharmacokinetic characteristics.

In conclusion, 1-2-(Difluoromethoxy)benzoylpiperazine Hydrochloride (CAS No. 1170125-68-4) represents a promising compound in the realm of pharmaceutical research. Its unique structural features, coupled with preliminary evidence of biological activity and favorable pharmacokinetic properties, position it as a compelling candidate for further development. As research continues to uncover new insights into its mechanisms of action, this compound holds significant potential for addressing unmet medical needs in neurological disorders and beyond.